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Compound of Interest

Compound Name: Allyl methyl carbonate

Cat. No.: B1268131

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of allyl
methyl carbonate (CAS No: 35466-83-2). The information herein is compiled from various
reputable sources to assist researchers, scientists, and professionals in drug development in
understanding the fundamental characteristics of this compound. All quantitative data is
presented in a clear, tabular format for ease of reference and comparison.

Chemical Identity

e Chemical Name: Allyl Methyl Carbonate

e Synonyms: Carbonic Acid Allyl Methyl Ester, Methyl prop-2-enyl carbonate[1]
e Molecular Formula: CsHsOs([2]

e Molecular Weight: 116.12 g/mol [2][3]

Physical Properties

The physical properties of allyl methyl carbonate are critical for its handling, storage, and
application in various chemical syntheses. Below is a summary of its key physical constants.
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Property Value Source(s)

Colorless to almost colorless
Appearance o [4][5]
clear liquid

o 131 °C at 760 mmHg59-60 °C
Boiling Point [41[3]1[6]1[7]
at 35 mmHg

, 1.022 g/mL at 25 °C1.03
Density - . [21[3][6]1[4]
(Specific Gravity 20/20)

Refractive Index n20/D 1.4061.41 [B16171114]
Flash Point 33 °C (91.4 °F) - closed cup [2][4]

Vapor Pressure 5.4 £ 0.2 mmHg at 25°C [8]

Melting Point Not available [8]

Solubility No information available [2]

Experimental Protocols

While specific experimental protocols for the determination of each physical property of allyl
methyl carbonate are not detailed in the provided literature, standard laboratory procedures
are employed for these measurements. A generalized workflow for characterizing the physical
properties of a liquid chemical compound is outlined below.
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General Workflow for Physical Property Determination

Sample Preparation

Obtain High-Purity Sample

Purified Sample Purified Sample Purified Sample

Property Measurement

Boiling Point Determination Density Measurement Refractive Index Measurement Flash Point Determination
(e.g., Distillation) (e.g., Pycnometer) (e.g., Refractometer) (e.g., Closed-cup tester)

Data Analysis & Reporting

Record & Tabulate Data

'

Compare with Literature Values

'

Generate Safety Data Sheet (SDS)
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Workflow for Physical Property Determination

Safety Information

Allyl methyl carbonate is a flammable liquid and vapor.[4] It is also reported to cause skin and
serious eye irritation.[4] Appropriate personal protective equipment, including safety goggles
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and gloves, should be used when handling this chemical.[2] It should be stored in a well-
ventilated place and kept cool.[4]

Concluding Remarks

This guide provides essential physical property data for allyl methyl carbonate, intended to
support laboratory research and development activities. The presented data, sourced from
various chemical suppliers and safety data sheets, offers a reliable foundation for its application
in chemical synthesis and other scientific endeavors. Researchers should always consult the
most current Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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